3-cyclopropyl-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-cyclopropyl-1H-pyrazole-3-carboxylic acid
• InChI: InChI=1S/C7H8N2O2/c10-7(11)6-3-5(8-9-6)4-1-2-4/h3-4H,1-2H2,(H,8,9)(H,10,11)
• InChI Key: GNWMHLBUCXEXPE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2)C(=O)O
• Molecular Formula: C7H8N2O2
• DSSTOX Substance ID: DTXSID30960603
• Molecular Weight: 152.15 g/mol
• CAS RN: 401629-04-7

Description

3-cyclopropyl-1H-pyrazole-5-carboxylic acid (3-CPCA) is a cyclic organic compound belonging to the class of pyrazoles. It is a colorless, crystalline solid that is soluble in polar organic solvents such as ethanol and methanol. 3-CPCA is an important intermediate in the synthesis of a variety of pharmaceuticals and other compounds. It is also used as a building block in the synthesis of other chemicals.

Scientific Research Applications

Functionalization Reactions and Synthesis

• Functionalization and Synthesis of Pyrazole Derivatives : Studies have explored the functionalization reactions of pyrazole carboxylic acids, like the conversion of 1H-pyrazole-3-carboxylic acid into various derivatives, highlighting its potential in creating structurally diverse compounds. This area is significant for synthesizing novel molecules with potential applications in different fields, including pharmaceuticals (Yıldırım, Kandemirli, & Demir, 2005).

• Synthesis of Azides and Triazoles : Another application is in the synthesis of novel azides and triazoles based on 1H-pyrazole-3(5)-carboxylic acids. These compounds are useful in medicinal chemistry and catalysis, showing the versatility of pyrazole carboxylic acids in creating complex ligands (Dalinger et al., 2020).

Catalysis and Material Science

• Catalysis and Complex Formation : Pyrazole-dicarboxylate acid derivatives have been synthesized and studied for their ability to form chelate complexes with metals like Cu and Co. These complexes have applications in catalysis and material science (Radi et al., 2015).

• Nonlinear Optical Materials : Certain derivatives of 1H-pyrazole, like N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, have been investigated for their potential as nonlinear optical (NLO) materials. This highlights the application of pyrazole carboxylic acids in the development of advanced optical materials (Chandrakantha et al., 2013).

Medicinal Chemistry

• Antibacterial Activity : Some derivatives of 1H-pyrazole-3-carboxylic acid have shown antibacterial activities, suggesting its role in the development of new antibacterial agents (Akbas, Berber, Şener, & Hasanov, 2005).

• Cytotoxicity Evaluation : Novel compounds derived from 1H-pyrazole-5-carboxylic acids have been synthesized and evaluated for their cytotoxicity against various cancer cells, indicating their potential in cancer research (Nagarapu et al., 2010).